Cas no 346-88-3 (3,3'-Bis(trifluoromethyl)benzidine)

3,3'-Bis(trifluoromethyl)benzidine is a fluorinated aromatic diamine with the molecular formula C₁₄H₁₀F₆N₂. Its key structural feature is the presence of two trifluoromethyl (–CF₃) groups symmetrically positioned on the benzidine core, enhancing its electron-withdrawing properties and chemical stability. This compound is primarily utilized as a high-performance intermediate in the synthesis of advanced polymers, particularly polyimides and aramids, where it imparts improved thermal resistance, low dielectric constants, and enhanced solubility in organic solvents. The –CF₃ groups also contribute to increased oxidative stability, making it valuable for applications in electronics, coatings, and high-temperature materials. Its rigid aromatic structure further ensures mechanical strength in polymer matrices.
3,3'-Bis(trifluoromethyl)benzidine structure
346-88-3 structure
Product Name:3,3'-Bis(trifluoromethyl)benzidine
CAS No:346-88-3
MF:C14H10F6N2
MW:320.233024120331
MDL:MFCD00236672
CID:304910
PubChem ID:2736115
Update Time:2025-10-28

3,3'-Bis(trifluoromethyl)benzidine Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4,4'-diamine
    • [1,1'-Biphenyl]-4,4'-diamine,3,3'-bis(trifluoromethyl)-
    • 3,3'-BIS(TRIFLUOROMETHYL)BENZIDINE
    • 4-[4-amino-3-(trifluoromethyl)phenyl]-2-(trifluoromethyl)aniline
    • 3,3'-Bistrifluormethylbenzidin
    • PC3086M
    • SCHEMBL349356
    • DTXSID10371137
    • 3,3'-Bis(trifluoromethyl)[1,1'-biphenyl]-4,4'-diamine
    • 3,3'-Bis(trifluoromethyl)-4,4'-diaminobiphenyl
    • A822346
    • 3,3'-bis(trifluoromethyl)biphenyl-4,4'-diamine
    • AKOS005216481
    • 346-88-3
    • MFCD00236672
    • PS-7048
    • PJWQLRKRVISYPL-UHFFFAOYSA-N
    • 3,3'-BIS(TRIFLUOROMETHYL)-BENZIDINE
    • FT-0631995
    • 3,3'-bis (trifluoromethyl)benzidine
    • 3,3'-Di(trifluoromethyl)benzidine
    • DB-021798
    • 3,3'-Bis(trifluoromethyl)benzidine
    • MDL： MFCD00236672
    • Inchi： 1S/C14H10F6N2/c15-13(16,17)9-5-7(1-3-11(9)21)8-2-4-12(22)10(6-8)14(18,19)20/h1-6H,21-22H2
    • InChI Key： PJWQLRKRVISYPL-UHFFFAOYSA-N
    • SMILES： FC(C1C(=CC=C(C=1)C1=CC=C(C(C(F)(F)F)=C1)N)N)(F)F

Computed Properties

  • Exact Mass: 320.07500
  • Monoisotopic Mass: 320.07481730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Melting Point: 180-181
  • PSA: 52.04000
  • LogP: 5.71800

3,3'-Bis(trifluoromethyl)benzidine Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 2811
  • Hazard Category Code： 22-45-50/53
  • Safety Instruction： S22; S36/37/39; S45
  • Hazardous Material Identification： T Xi
  • Risk Phrases：R22
  • HazardClass：IRRITANT-HARMFUL

3,3'-Bis(trifluoromethyl)benzidine Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,3'-Bis(trifluoromethyl)benzidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
006379-1g
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
1g
 3055CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
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 1266CNY 2021-05-07
Fluorochem
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3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
250mg
 ￡52.00 2022-03-01
Alichem
A011001467-250mg
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
250mg
 $480.00 2023-09-02
Alichem
A011001467-500mg
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
500mg
 $823.15 2023-09-02
Alichem
A011001467-1g
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
1g
 $1475.10 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
006379-1g
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
1g
 3055.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
006379-250mg
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3 97%
250mg
 1266.0CNY 2021-07-10
Apollo Scientific
PC3086M-1g
3,3'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4,4'-diamine
 346-88-3 97%
1g
 £250.00 2025-02-21
TRC
B010375-500mg
3,3'-Bis(trifluoromethyl)benzidine
 346-88-3
500mg
 $ 575.00 2022-06-07

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